Cas no 1780751-52-1 (Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 1780751-52-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5840657
• PubChem ID: 105430303
• Update Time: 2025-06-11

Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6790214
• methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate
• 1780751-52-1
• Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-3-2-6(4-8)5-9-8/h6,9H,2-5H2,1H3
• InChI Key： SIFJVSGSJPXMMD-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(CN1)C2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate

Methyl 2-Azabicyclo[2.2.1]Heptane-1-Carboxylate: A Comprehensive Overview

Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate, also known by its CAS number 1780751-52-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its potential applications in drug design and material science.

The molecular structure of methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate consists of a bicyclic framework with a nitrogen atom at the 2-position, creating a rigid and stable structure. This rigidity is advantageous in various chemical reactions, as it can influence the reactivity and selectivity of the compound.

Recent studies have highlighted the potential of methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate in the development of new pharmaceutical agents. Researchers have explored its role as a building block for more complex molecules, particularly in the synthesis of bioactive compounds with potential therapeutic applications.

In terms of synthesis, several methods have been reported for the preparation of methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate. These methods often involve multi-step processes, including ring-closing reactions and functional group transformations, to achieve the desired bicyclic structure.

The compound's properties make it a valuable tool in organic synthesis, where it can serve as an intermediate for constructing more intricate molecules with diverse functionalities.

Moreover, advancements in computational chemistry have allowed researchers to better understand the electronic and steric properties of methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate. These insights are crucial for predicting its behavior in various chemical environments and for designing new synthetic pathways.

In conclusion, methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate stands out as a versatile compound with promising applications across multiple disciplines.